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Compound of Interest

Compound Name: PF-06843195

Cat. No.: B8216121

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling of PF-06843195, a
potent, highly selective PI3Ka inhibitor.[1] Given its potency, strict adherence to safety
protocols is mandatory to minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for PF-06843195 is not publicly available, the known
hazards for similar potent compounds include the potential for reproductive toxicity, serious eye
irritation, and harm if inhaled.[2] Therefore, a comprehensive risk assessment should be
conducted before any handling of this compound.

Known Information about PF-06843195:

e Mechanism of Action: A highly selective PI3Ka inhibitor with an IC50 of 18 nM in Ratl
fibroblasts.[1]

o Physical State: Typically supplied as a solid.

o Storage: Should be stored at -20°C for up to 1 month or -80°C for up to 6 months.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the first line of defense against exposure to potent
pharmaceutical compounds. The following table summarizes the recommended PPE for
handling PF-06843195.
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR)

Recommended for operations
with a high risk of aerosol or
dust generation. Hoods or full-
facepieces can offer high
Assigned Protection Factors
(APFs), potentially up to 1000.

Reusable Half or Full-

Facepiece Respirator

Use with P100/FFP3
particulate filters. A proper fit

test is required before use.

Disposable Respirators (e.g.,
N95)

Suitable for low-risk activities
but not recommended as
primary protection when
handling highly potent

compounds.

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves. The outer glove should
be changed immediately upon
contamination or at regular

intervals.

Body Protection

Disposable Coveralls

"Bunny suits" made from
materials like Tyvek® are
recommended to provide

head-to-toe protection.

Dedicated Lab Coat

Should be worn over personal
clothing and be either
disposable or professionally

laundered.

Eye Protection

Chemical Splash Goggles or a
Face Shield

Goggles should provide a
complete seal around the
eyes. A face shield can be

worn over goggles for
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additional protection against

splashes.

To be worn in the designated
Foot Protection Disposable Shoe Covers handling area and removed

before exiting.

Operational and Disposal Plans

A systematic approach is crucial for safely handling potent compounds. The following plan
outlines the key phases from receipt to disposal.

1. Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks in a designated receiving area.
» Verify that the container is clearly labeled.

o Store PF-06843195 according to the supplier's recommendations (-20°C or -80°C) in a
securely locked and clearly labeled location.

2. Engineering Controls:

¢ All handling of solid PF-06843195 should be performed in a containment device such as a
certified chemical fume hood, a glove box, or a flexible containment glove bag to control dust
exposure.

e For solution preparation and handling, a chemical fume hood is required.

3. Spill Management:

» A spill kit appropriate for potent chemical compounds must be readily available.

« In case of a spill, evacuate the immediate area and alert others.

» Follow established spill cleanup procedures, working from the outside of the spill inward.

o All materials used for spill cleanup must be disposed of as hazardous waste.
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4. Decontamination:

» All surfaces and equipment must be thoroughly decontaminated with a validated cleaning
agent after handling is complete.

o Follow a strict doffing procedure for PPE to avoid self-contamination, removing items in the
designated doffing area.

5. Waste Disposal:

» All disposable PPE (gloves, coveralls, shoe covers, etc.) and contaminated labware must be
collected in a dedicated, clearly labeled hazardous waste container.

e Unused compound and contaminated solutions should be disposed of as hazardous
chemical waste according to institutional and local regulations. Incineration is often the
required method for potent compounds.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol provides a step-by-step guide for the safe preparation of a stock solution of PF-
06843195.

Materials:

» PF-06843195 solid

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Weighing paper or boat

e Spatula

o Appropriate-sized sterile, conical tube with screw cap

o \ortex mixer
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» Pipettors and sterile tips
Procedure:
e Preparation:
o Don all required PPE as outlined in the table above.

o Perform all manipulations within a certified chemical fume hood or other containment
device.

o Lay down absorbent bench paper to contain any potential minor spills.
e Weighing the Compound:
o Tare the analytical balance with the weighing boat.
o Carefully weigh the desired amount of PF-06843195 solid. Avoid creating dust.
o Record the exact weight.
 Dissolution:
o Carefully transfer the weighed solid into the conical tube.

o Using a calibrated pipette, add the calculated volume of DMSO to the tube to achieve a 10
mM concentration.

o Secure the cap tightly.
e Mixing:
o Gently swirl the tube to wet the solid.

o Vortex the solution until the solid is completely dissolved. Gentle warming or sonication
may be used to aid dissolution if necessary.

» Aliquoting and Storage:
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o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to prevent
degradation from repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, date, and your initials.

o Store the aliquots at -20°C or -80°C as recommended.

e Cleanup:

o Dispose of all contaminated disposable materials (weigh boat, pipette tips, etc.) in the
designated hazardous waste container.

o Decontaminate all non-disposable equipment and the work surface.
o Follow the proper PPE doffing procedure.

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of PF-06843195,
from preparation to disposal.
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Caption: Workflow for safe handling of potent compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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